Cas no 1058454-29-7 (N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(thiophen-2-yl)acetamide)

• Product Name: N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(thiophen-2-yl)acetamide
• CAS No: 1058454-29-7
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.412723064423
• CID: 6185346
• PubChem ID: 25851789
• Update Time: 2025-06-13

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(thiophen-2-yl)acetamide
• N-(1-(cyclopropanecarbonyl)indolin-6-yl)-2-(thiophen-2-yl)acetamide
• N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]-2-thiophen-2-ylacetamide
• 1058454-29-7
• VU0635647-1
• F5098-0879
• AKOS016468782

• Inchi： 1S/C18H18N2O2S/c21-17(11-15-2-1-9-23-15)19-14-6-5-12-7-8-20(16(12)10-14)18(22)13-3-4-13/h1-2,5-6,9-10,13H,3-4,7-8,11H2,(H,19,21)
• InChI Key： IPVMLTNXAHEBIC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NC1C=CC2CCN(C=2C=1)C(C1CC1)=O)=O

Computed Properties

• Exact Mass: 326.10889899g/mol
• Monoisotopic Mass: 326.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.6Ų

Additional information on N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(thiophen-2-yl)acetamide

Comprehensive Overview of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(thiophen-2-yl)acetamide (CAS No. 1058454-29-7)

The compound N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(thiophen-2-yl)acetamide, identified by its CAS No. 1058454-29-7, is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. This compound features a cyclopropanecarbonyl moiety attached to a dihydroindole core, further modified with a thiophene-based acetamide group. Such structural complexity makes it a promising candidate for various biomedical applications, particularly in the development of novel therapeutic agents.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(thiophen-2-yl)acetamide, due to their diverse pharmacological properties. Researchers are particularly intrigued by its potential role in targeting enzyme inhibition and receptor modulation, which are critical mechanisms in treating diseases such as inflammation, cancer, and metabolic disorders. The presence of both indole and thiophene rings in its structure enhances its binding affinity to biological targets, making it a subject of extensive structure-activity relationship (SAR) studies.

The synthesis of CAS No. 1058454-29-7 involves multi-step organic reactions, often starting with the functionalization of the dihydroindole scaffold. Key steps include cyclopropanecarbonylation and acetamide coupling, which require precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring its suitability for further preclinical evaluations.

From a drug discovery perspective, N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(thiophen-2-yl)acetamide exemplifies the trend toward fragment-based drug design. Its modular structure allows for systematic optimization, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. This approach aligns with the current focus on personalized medicine, where tailored therapeutics are designed to address individual patient needs. Additionally, the compound's potential as a lead molecule has sparked collaborations between academia and the pharmaceutical industry.

Beyond its therapeutic potential, CAS No. 1058454-29-7 is also relevant in chemical biology research. Scientists utilize it as a probe to study biological pathways and identify new drug targets. Its compatibility with high-throughput screening assays further underscores its utility in modern drug development pipelines. As the demand for small-molecule inhibitors grows, compounds like this are likely to play a pivotal role in advancing our understanding of complex diseases.

In summary, N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(thiophen-2-yl)acetamide represents a fascinating intersection of chemistry and biology. Its unique structure, combined with its broad applicability, positions it as a valuable asset in both basic research and applied science. As investigations into its mechanisms and derivatives continue, this compound is poised to contribute significantly to the next generation of biomedical innovations.